1-(4-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone

• IUPAC Name: 1-[4-[[2-hydroxyethyl(methyl)amino]methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C11H22N2O2/c1-10(15)13-5-3-11(4-6-13)9-12(2)7-8-14/h11,14H,3-9H2,1-2H3
• InChI Key: HIFINWUXIPEGPG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)CN(C)CCO
• Molecular Formula: C11H22N2O2
• DSSTOX Substance ID: DTXSID101158308
• Molecular Weight: 214.30 g/mol
• CAS RN: 1353974-48-7

Description

1-(4-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone, also known as HMAE, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

1-(4-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone acts primarily as a modulator of neurotransmitter systems in the brain. It has been shown to increase the release of dopamine, serotonin, and norepinephrine, which are important neurotransmitters involved in various physiological and behavioral processes. 1-(4-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone also acts as a partial agonist of the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception.
Biochemical and Physiological Effects:
1-(4-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone has been shown to have a range of biochemical and physiological effects, including increased locomotor activity, enhanced cognitive function, and improved memory retention. It has also been shown to have neuroprotective effects, reducing the damage caused by oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(4-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone is its high potency and selectivity, making it a useful tool for studying the function of specific neurotransmitter systems and receptors. However, its high potency also means that caution must be taken when handling and administering the compound, as it can have toxic effects at high doses. Another limitation of 1-(4-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 1-(4-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone. One area of interest is its potential as a therapeutic agent for the treatment of various neurological and psychiatric disorders. Another area of interest is its use as a pharmacological tool for studying the function of specific neurotransmitter systems and receptors. Additionally, further research is needed to fully understand the mechanisms underlying the biochemical and physiological effects of 1-(4-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone, as well as to develop more effective methods for administering the compound in experimental settings.

Scientific Research Applications

1-(4-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. In medicinal chemistry, 1-(4-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone has been investigated as a potential drug candidate for the treatment of various diseases, such as Alzheimer's disease, Parkinson's disease, and schizophrenia. In neuroscience, 1-(4-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone has been studied for its effects on neurotransmitter systems, including dopamine, serotonin, and norepinephrine. In pharmacology, 1-(4-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone has been investigated for its potential as a pharmacological tool for studying the function of various receptors and ion channels.